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Compound of Interest

Compound Name: Lxw7 (tfa)

Cat. No.: B8107680

Get Quote

Executive Summary
Lxw7 (tfa) is a cyclic octapeptide ligand engineered for high-affinity targeting of integrin

.[1][2][3][4][5] Unlike linear RGD peptides which exhibit broad, non-specific binding across the
integrin family, Lxw7 utilizes a conformationally constrained cGRGDdvc sequence containing
D-amino acids to achieve high selectivity.

Critical Differentiator: The defining feature of Lxw7 is its platelet-sparing profile. It exhibits

negligible cross-reactivity with

(the primary platelet integrin), significantly reducing the risk of thrombosis compared to
conventional RGD ligands. Furthermore, it shows only weak cross-reactivity with

and no binding to

, making it a precision tool for targeting angiogenic endothelial cells and glioblastoma.

Product Profile: Lxw7 (tfa)
Sequence: Cyclic (Gly-Arg-Gly-Asp-D-Val-Cys) | cGRGDdvc[6]
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Stereochemistry: Contains D-Val and D-Cys to induce a specific "bowl-like" conformation that

fits the

binding pocket while sterically clashing with off-target integrins.

Form: Trifluoroacetate (tfa) salt.

Primary Target: Integrin

(

nM;

M).[1][3][7][8]

Comparative Specificity Analysis
The following data synthesizes binding affinities and cross-reactivity profiles derived from

competitive binding assays using integrin-transfected K562 cells.

Table 1: Lxw7 Cross-Reactivity Matrix
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Integrin
Subtype

Physiological
Role

Lxw7
Interaction

Specificity
Rating

Clinical
Implication

Angiogenesis,

Tumor

Metastasis

High Affinity (

76 nM)
Primary Target

Excellent

tumor/vascular

targeting.

Platelet

Aggregation

Negligible / Very

Low
High Specificity

Safety: Minimal

risk of platelet

activation/thromb

osis.

Angiogenesis,

Vascular

Permeability

Weak Cross-

reactivity
Moderate

More specific

than Cilengitide

(which targets

both

).

Fibronectin

Binding
No Binding Absolute

No interference

with standard cell

adhesion.

Comparative Performance vs. Alternatives
Feature Lxw7 (tfa) Linear RGD (GRGD) Cilengitide

Affinity High (nM range)
Low/Moderate (

M range)
Very High (sub-nM)

Binding Minimal High (Promiscuous) Low

Binding Weak Moderate High (Dual antagonist)

Stability High (Cyclic + D-aa)
Low (Proteolysis

prone)
High (Cyclic)
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Expert Insight: The inclusion of D-Valine at position 5 and D-Cysteine at position 6 forces the

peptide into a rigid turn. This conformation aligns the RGD motif perfectly for the

cleft but makes the molecule topologically incompatible with the

binding site, which is narrower and deeper.

Experimental Methodology: Specificity Validation
To validate the cross-reactivity profile of Lxw7 in your own lab, we recommend a Competitive

Flow Cytometry Assay using genetically defined cell lines. This protocol eliminates the

ambiguity of using cell lines with unknown integrin expression profiles.

Protocol: Integrin Specificity Verification
Objective: Quantify Lxw7 specificity against

vs.

and

.

Reagents:

Cell Lines: K562 (Null), K562-

, K562-

, K562-

.[7]

Ligand: Biotinylated-Lxw7 (Bio-Lxw7).[4]

Detection: Streptavidin-PE (Phycoerythrin).
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Blocking Controls: Anti-

mAb (e.g., LM609), Anti-

mAb.

Workflow Diagram:

Start: Harvest K562 Transfectants
(avb3+, avb5+, aIIbb3+)

Blocking Step
Incubate with 100x Excess

Non-biotinylated Lxw7 or Antibodies

 Divide samples 

Ligand Binding
Add 1 µM Biotin-Lxw7

(30 min @ 4°C)

 Positive Control 

Wash 3x
PBS + 1% BSA

Detection
Add Streptavidin-PE

(20 min @ 4°C)

Flow Cytometry
Measure Mean Fluorescence Intensity (MFI)

Click to download full resolution via product page
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Figure 1: Workflow for verifying Lxw7 integrin specificity using competitive binding flow

cytometry.

Step-by-Step Procedure:

Cell Prep: Harvest K562 transfectants. Wash twice with cold PBS containing 1% BSA and 1

mM

(Manganese is critical for activating integrins into the high-affinity state).

Blocking (Specificity Check):

Tube A (Test): Cells + Biotin-Lxw7 (1

M).

Tube B (Competition): Cells + Biotin-Lxw7 (1

M) + Excess Free Lxw7 (100

M).

Tube C (Antibody Block):[9] Cells + Anti-Integrin mAb (10

g/mL) + Biotin-Lxw7 (1

M).

Incubation: Incubate on ice for 30 minutes. Note: Do not incubate at 37°C to prevent

internalization.

Staining: Wash cells 3x with cold buffer. Resuspend in Streptavidin-PE (1:200 dilution) for 20

minutes on ice.

Analysis: Analyze via flow cytometry.

Result: Lxw7 should show high MFI on K562-

that is blocked by Tube B and C.
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Result: Lxw7 should show background-level MFI on K562-

(similar to Null cells).

Mechanistic Signaling Pathways
Binding of Lxw7 to

on endothelial cells triggers specific intracellular cascades distinct from other integrins.

Lxw7 (tfa) Integrin αvβ3
 Binds VEGFR2

(Phosphorylation)
 Cross-activation ERK1/2

(Activation)

Endothelial
Proliferation

Tube Formation
(Angiogenesis)

Click to download full resolution via product page

Figure 2: Lxw7 binding to

cross-activates VEGFR2, leading to ERK1/2 phosphorylation and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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